Bismuth nanoparticles: an efficient catalyst for reductive coupling of nitroarenes to azo-compounds†

RSC Advances Pub Date: 2015-09-16 DOI: 10.1039/C5RA17994G

Abstract

The synthesis of azoarenes from corresponding nitroarenes was developed by virtue of in situ bismuth nanoparticles. A series of aromatic azo compounds can be obtained under mild reaction conditions with excellent yields.

Graphical abstract: Bismuth nanoparticles: an efficient catalyst for reductive coupling of nitroarenes to azo-compounds
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